Cas no 1806797-40-9 (3-Amino-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1806797-40-9
• MF: C₇H₄F₅IN₂
• MW: 338.016551017761
• CID: 4810685
• Update Time: 2025-06-27

3-Amino-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5IN2/c8-5(9)2-1-3(7(10,11)12)15-6(13)4(2)14/h1,5H,14H2
• InChI Key： AYEZJCUNGYKYTF-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(C(F)(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Amino-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine (CAS No. 1806797-40-9)

3-Amino-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine (CAS No. 1806797-40-9) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and multiple halogen substituents, offers a versatile scaffold for synthesizing advanced molecules. Its difluoromethyl and trifluoromethyl groups enhance its reactivity and stability, making it a valuable intermediate in modern organic chemistry.

The structural complexity of 3-Amino-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine enables its application in the design of novel bioactive compounds. Researchers are particularly interested in its potential as a building block for drug discovery, especially in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders. The presence of an iodo group further allows for cross-coupling reactions, a cornerstone of palladium-catalyzed transformations in medicinal chemistry.

In the agrochemical sector, this compound is explored for its role in developing next-generation crop protection agents. The trifluoromethyl moiety is known to improve the lipophilicity and bioavailability of pesticides, addressing growing concerns about resistance and environmental impact. With the rise of sustainable agriculture, the demand for innovative chemical solutions like 3-Amino-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine is expected to surge.

From a synthetic perspective, the compound's amino group provides a handle for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with the current trend toward fragment-based drug design and high-throughput screening, where modular compounds are essential. Laboratories focusing on fluorinated compounds often prioritize this molecule due to its balanced reactivity and compatibility with modern flow chemistry techniques.

The commercial availability of 3-Amino-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine (CAS No. 1806797-40-9) has also spurred interest in its use for material science applications. Fluorinated pyridines are increasingly studied for their role in organic electronics, such as OLEDs and photovoltaic cells, where their electron-withdrawing properties can fine-tune energy levels. This aligns with global efforts to advance renewable energy technologies.

Safety and handling of this compound are critical considerations. While not classified as hazardous under standard regulations, proper laboratory protocols must be followed to ensure safe usage. The compound's stability under ambient conditions makes it suitable for long-term storage, a practical advantage for industrial-scale applications.

In summary, 3-Amino-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine represents a cutting-edge tool for researchers tackling challenges in life sciences and green chemistry. Its multifaceted applications—from precision medicine to smart materials—underscore its importance in the evolving landscape of chemical innovation.